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Compound of Interest

Compound Name: (-)-Bicuculline methobromide

Cat. No.: B1662874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Bicuculline methobromide is a quaternary salt of the potent GABAA receptor antagonist,

(+)-bicuculline.[1] This modification renders the compound water-soluble and more stable in

aqueous solutions compared to its parent compound, making it a preferred choice for a variety

of in vitro and in vivo experimental paradigms aimed at investigating GABAergic

neurotransmission.[1] As a competitive antagonist, (-)-bicuculline methobromide blocks the

action of GABA at the GABAA receptor, thereby inhibiting the influx of chloride ions and

preventing the hyperpolarization of the postsynaptic neuron.[2] This document provides

detailed protocols for the preparation, storage, and application of (-)-bicuculline
methobromide stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative properties of (-)-bicuculline
methobromide.
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Property Value Reference

Molecular Weight 462.3 g/mol [1]

Formula C₂₁H₂₀BrNO₆ [1]

Appearance Crystalline solid

Purity ≥98% (HPLC) [1]

Solubility in Water Up to 50 mM (23.11 mg/mL) [1]

Storage (Solid) Room Temperature [1]

IC₅₀ for GABAA Receptor ~3 µM [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
Materials:

(-)-Bicuculline methobromide (solid)

High-purity water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, calculate the required

mass of (-)-bicuculline methobromide using the following formula: Mass (mg) = Desired

Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) For 1 mL of a 10 mM

solution: 10 mmol/L * 0.001 L * 462.3 g/mol = 4.623 mg
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Weigh the compound: Carefully weigh out the calculated amount of (-)-bicuculline
methobromide using an analytical balance.

Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add the desired

volume of high-purity water.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C

water bath can aid in dissolution.

Sterilization (Optional): If required for your application (e.g., cell culture), filter-sterilize the

stock solution through a 0.22 µm syringe filter into a new sterile tube.

Storage and Stability:

It is recommended to prepare fresh solutions for each experiment.

If storage is necessary, aliquot the stock solution into single-use volumes and store at -20°C

for up to one month.[3] Avoid repeated freeze-thaw cycles.

Before use, thaw the frozen aliquots at room temperature and ensure the solution is

completely clear and free of precipitates.

Protocol 2: Application in Electrophysiology - Whole-
Cell Voltage Clamp Recordings
This protocol provides an example of using (-)-bicuculline methobromide to block GABAA

receptor-mediated inhibitory postsynaptic currents (IPSCs) in brain slices.

Materials:

Prepared brain slices (e.g., mouse prelimbic cortex)

Artificial cerebrospinal fluid (aCSF)

Recording pipette filled with internal solution

Whole-cell patch-clamp setup with amplifier and data acquisition system
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Stimulating electrode

10 mM (-)-bicuculline methobromide stock solution

Procedure:

Establish a whole-cell recording: Obtain a whole-cell voltage-clamp recording from a neuron

of interest (e.g., a layer V pyramidal neuron).

Record baseline IPSCs:

Place a stimulating electrode in a suitable location to evoke IPSCs (e.g., layers II/III).

Hold the neuron at a depolarized potential (e.g., 0 mV) to record inward IPSCs.

Deliver a brief electrical stimulus (e.g., 150 µs pulse every 10 seconds) to evoke IPSCs.

Record a stable baseline of evoked IPSCs. Spontaneous IPSCs can also be recorded

during this period.

Apply (-)-bicuculline methobromide:

Prepare the desired working concentration of (-)-bicuculline methobromide by diluting

the 10 mM stock solution in aCSF. Common working concentrations range from 1 µM to

100 µM.[3]

Bath-apply the (-)-bicuculline methobromide solution to the brain slice.

Record post-application:

Continue to record evoked and spontaneous IPSCs.

Observe the reduction or complete blockade of the IPSCs, confirming the inhibition of

GABAA receptors. A complete receptor blockade is often observed at concentrations of

100 µM.[3]

Washout: To test for reversibility, perfuse the slice with aCSF lacking (-)-bicuculline
methobromide and monitor for the recovery of IPSCs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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